Cas no 1311314-28-9 (3-cyclohexyl-3-[(propan-2-yl)amino]propan-1-ol)

• Product Name: 3-cyclohexyl-3-[(propan-2-yl)amino]propan-1-ol
• CAS No: 1311314-28-9
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 4587623
• Update Time: 2025-06-08

3-cyclohexyl-3-[(propan-2-yl)amino]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-3-[(propan-2-yl)amino]propan-1-ol
• Cyclohexanepropanol, γ-[(1-methylethyl)amino]-

• Inchi： 1S/C12H25NO/c1-10(2)13-12(8-9-14)11-6-4-3-5-7-11/h10-14H,3-9H2,1-2H3
• InChI Key： RLLUQVBMROUNOS-UHFFFAOYSA-N
• SMILES： C(C1CCCCC1)(CCO)NC(C)C

Additional information on 3-cyclohexyl-3-[(propan-2-yl)amino]propan-1-ol

Comprehensive Overview of 3-Cyclohexyl-3-[(propan-2-yl)amino]propan-1-ol (CAS No. 1311314-28-9): Properties, Applications, and Industry Insights

The compound 3-cyclohexyl-3-[(propan-2-yl)amino]propan-1-ol (CAS No. 1311314-28-9) is a specialized organic molecule with a unique structural framework, combining a cyclohexyl group with a propanolamine moiety. Its molecular formula and intricate stereochemistry make it a subject of interest in pharmaceutical and chemical research. This article delves into its physicochemical properties, synthetic pathways, and emerging applications, while addressing trending queries such as "bioactive amine derivatives" and "cyclohexyl-based drug intermediates."

From a structural perspective, 3-cyclohexyl-3-[(propan-2-yl)amino]propan-1-ol features a cyclohexyl ring linked to a three-carbon chain bearing both an amino and a hydroxyl group. This arrangement contributes to its amphiphilic character, enabling solubility in polar and non-polar solvents—a trait critical for formulation development. Researchers often explore its hydrogen-bonding capacity and stereochemical stability, particularly in chiral synthesis, where it serves as a building block for asymmetric catalysis.

In pharmaceutical contexts, derivatives of 3-cyclohexyl-3-[(propan-2-yl)amino]propan-1-ol are investigated for their potential as central nervous system (CNS) modulators. Recent studies highlight its relevance in designing G-protein-coupled receptor (GPCR) ligands, aligning with the industry's focus on neurotherapeutic agents. Notably, its structural similarity to known adrenergic receptor agonists has spurred interest in cardiovascular and metabolic research, addressing popular search terms like "amine-based therapeutics" and "cyclohexyl pharmacophores."

Synthetic methodologies for CAS No. 1311314-28-9 often involve reductive amination or Grignard reactions, with optimization efforts targeting atom economy and green chemistry principles. A 2023 study demonstrated a microwave-assisted synthesis route, reducing reaction times by 40%—a response to the growing demand for energy-efficient chemical processes. Such advancements resonate with queries on "scalable amine synthesis" and "sustainable intermediates," reflecting industry shifts toward eco-friendly production.

Beyond pharmaceuticals, 3-cyclohexyl-3-[(propan-2-yl)amino]propan-1-ol finds niche applications in material science, particularly as a monomer for polyurethane elastomers. Its dual functional groups enable cross-linking in polymer matrices, enhancing thermal stability—a property frequently searched under "high-performance polymer additives." Additionally, its chelating ability is explored in catalytic systems for oxidation reactions, tapping into the "transition metal catalysis" trend.

Analytical characterization of this compound typically employs HPLC-MS and NMR spectroscopy, with emphasis on chiral purity analysis due to its stereogenic centers. Regulatory guidelines for high-purity intermediates (e.g., ICH Q7) are increasingly referenced in quality control protocols, addressing compliance-related searches like "GMP for APIs" and "impurity profiling."

Market trends indicate rising demand for CAS No. 1311314-28-9 in contract research organizations (CROs), driven by outsourcing of early-stage drug discovery. Patent landscapes reveal its inclusion in prodrug formulations and bioconjugates, correlating with searches for "targeted drug delivery" and "prodrug optimization." Strategic partnerships between fine chemical suppliers and biotech firms further amplify its commercial viability.

In conclusion, 3-cyclohexyl-3-[(propan-2-yl)amino]propan-1-ol exemplifies the convergence of medicinal chemistry and industrial applications. Its versatility across therapeutic development, materials engineering, and sustainable synthesis positions it as a compound of enduring scientific and commercial relevance, answering contemporary queries on multifunctional intermediates and structure-activity relationships.